N-benzyl-4-(propan-2-yl)benzamide

• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol
• IUPAC Name: N-benzyl-4-propan-2-ylbenzamide
• InChI: InChI=1S/C17H19NO/c1-13(2)15-8-10-16(11-9-15)17(19)18-12-14-6-4-3-5-7-14/h3-11,13H,12H2,1-2H3,(H,18,19)
• InChI Key: ZNUYJGXLVGIPMH-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C(=O)NCC2=CC=CC=C2

Description

N-benzyl-4-(propan-2-yl)benzamide, also known as BPBA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BPBA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 277.36 g/mol. In

Scientific Research Applications

N-benzyl-4-(propan-2-yl)benzamide has been extensively studied for its potential applications in various fields. One of the major areas of research is in the development of new drugs. N-benzyl-4-(propan-2-yl)benzamide has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.

Mechanism of Action

The mechanism of action of N-benzyl-4-(propan-2-yl)benzamide is not fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways that are involved in inflammation and cancer progression. N-benzyl-4-(propan-2-yl)benzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to promote inflammation and cancer progression.
Biochemical and Physiological Effects:
N-benzyl-4-(propan-2-yl)benzamide has been shown to have various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), and to increase the production of anti-inflammatory cytokines, such as interleukin-10 (IL-10). N-benzyl-4-(propan-2-yl)benzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-benzyl-4-(propan-2-yl)benzamide is its potential as a new drug candidate. N-benzyl-4-(propan-2-yl)benzamide has been found to exhibit potent anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. However, one of the limitations of N-benzyl-4-(propan-2-yl)benzamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-benzyl-4-(propan-2-yl)benzamide. One area of research is in the development of new drug formulations that can improve the solubility and bioavailability of N-benzyl-4-(propan-2-yl)benzamide. Another area of research is in the identification of the specific enzymes and signaling pathways that are targeted by N-benzyl-4-(propan-2-yl)benzamide. This can help to better understand the mechanism of action of N-benzyl-4-(propan-2-yl)benzamide and to identify new drug targets. Finally, further studies are needed to evaluate the safety and efficacy of N-benzyl-4-(propan-2-yl)benzamide in vivo, including in animal models and clinical trials.
Conclusion:
In conclusion, N-benzyl-4-(propan-2-yl)benzamide is a promising compound that has gained attention in scientific research due to its potential applications in various fields. N-benzyl-4-(propan-2-yl)benzamide has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties, making it a promising candidate for the development of new drugs. Further research is needed to fully understand the mechanism of action of N-benzyl-4-(propan-2-yl)benzamide and to evaluate its safety and efficacy in vivo.

Synthesis Methods

N-benzyl-4-(propan-2-yl)benzamide can be synthesized through a multi-step process. The first step involves the reaction of benzylamine with 4-bromo-2-propanol to obtain N-benzyl-4-hydroxy-2-propanamine. This is followed by the reaction of N-benzyl-4-hydroxy-2-propanamine with 4-(tert-butyl)benzoyl chloride to obtain N-benzyl-4-(tert-butyl)benzamide. Finally, the tert-butyl group is removed through hydrogenolysis to obtain N-benzyl-4-(propan-2-yl)benzamide.